Cas no 3883-43-0 (trans-2,3-Dichloro-1,4-Dioxane)

trans-2,3-Dichloro-1,4-Dioxane structure
3883-43-0 structure
Product Name:trans-2,3-Dichloro-1,4-Dioxane
CAS No:3883-43-0
MF:C4H6Cl2O2
MW:156.99523973465
MDL:MFCD00191421
CID:312355
PubChem ID:87568716
Update Time:2025-10-13

trans-2,3-Dichloro-1,4-Dioxane Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxane,2,3-dichloro-, (2R,3R)-rel-
    • trans-2,3-Dichloro-1,4-dioxane
    • (2R,3R)-2,3-Dichloro-1,4-dioxane
    • (+-)-2r,3t-Dichlor-[1,4]dioxan
    • (+-)-2r,3t-dichloro-[1,4]dioxane
    • (+-)-trans-2,3-Dichlor-[1,4]dioxan
    • BICYCLO[2.2.2]OCT-2-ENE-7,8-DICARBOXAMIDE
    • Bicyclo<2.2.2>octen-(5)-trans-dicarbonsaeure-(2,3)-diamid
    • trans-2,3-Dicarbamoyl-bicyclo[2.2.2]octen-(5)
    • trans-2,3-Dichloro-1,4-diethylene Dioxide
    • 3883-43-0
    • (2S,3S)-2,3-DICHLORO-1,4-DIOXANE
    • 6912S87JCK
    • trans-2,3-Dichloro-p-dioxane
    • (2R,3R)-rel-2,3-Dichloro-1,4-dioxane
    • D90027
    • 1,4-Dioxane, 2,3-dichloro-, (2R,3R)-rel-
    • TRANS-2,3-DICHLORODIOXANE
    • Q27264302
    • p-DIOXANE, 2,3-DICHLORO-, trans-
    • CS-0451994
    • AKOS015848431
    • 1,4-Dioxane, trans-2,3-dichloro-
    • UNII-6912S87JCK
    • SCHEMBL7681855
    • 2,3-Dichloro-p-dioxane, trans-
    • trans-2,3-Dichloro-1,4-Dioxane
    • MDL: MFCD00191421
    • Inchi: 1S/C4H6Cl2O2/c5-3-4(6)8-2-1-7-3/h3-4H,1-2H2/t3-,4-/m1/s1
    • InChI Key: ZOZUXFQYIYUIND-QWWZWVQMSA-N
    • SMILES: Cl[C@H]1[C@@H](OCCO1)Cl

Computed Properties

  • Exact Mass: 155.97400
  • Monoisotopic Mass: 155.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.45
  • Melting Point: 29°C
  • Boiling Point: 82°C/14mmHg(lit.)
  • Flash Point: 93.9°C
  • Refractive Index: 1.4970-1.4990
  • PSA: 18.46000
  • LogP: 1.16300

trans-2,3-Dichloro-1,4-Dioxane Security Information

trans-2,3-Dichloro-1,4-Dioxane Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

trans-2,3-Dichloro-1,4-Dioxane Pricemore >>

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